4-Chloro-6-fluoronicotinonitrile

• Molecular Formula: C6H2ClFN2
• Molecular Weight: 156.54 g/mol
• IUPAC Name: 4-chloro-6-fluoropyridine-3-carbonitrile
• InChI: InChI=1S/C6H2ClFN2/c7-5-1-6(8)10-3-4(5)2-9/h1,3H
• InChI Key: ZKMAIFVUWQXBCS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1F)C#N)Cl

Description

4-Chloro-6-fluoronicotinonitrile is a halogen-substituted nicotinonitrile derivative characterized by a pyridine backbone with chloro (Cl), fluoro (F), and nitrile (CN) functional groups at positions 4, 6, and 3, respectively.

Biological Activity

4-Chloro-6-fluoronicotinonitrile is a compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article explores its biological effects, mechanisms of action, and relevant case studies, supported by research findings and data tables.

• Molecular Formula : C7H4ClFN2
• Molecular Weight : 174.57 g/mol
• Chemical Structure : The compound features a chloro group at the 4-position and a fluorine atom at the 6-position of the nicotinonitrile structure.

Biological Activity Overview

Research indicates that 4-Chloro-6-fluoronicotinonitrile exhibits significant biological activity, particularly in the following areas:

• Antimicrobial Activity
• Anticancer Potential
• Pharmacological Effects on Neurological Disorders

Antimicrobial Activity

Studies have demonstrated that 4-Chloro-6-fluoronicotinonitrile possesses notable antimicrobial properties against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for different strains are summarized in the table below:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	<0.25 µg/mL
Escherichia coli	1 µg/mL
Klebsiella pneumoniae	2 µg/mL

These results suggest that the compound may be effective in treating infections caused by these pathogens.

Anticancer Potential

Recent studies have explored the anticancer potential of 4-Chloro-6-fluoronicotinonitrile. The compound has been shown to induce apoptosis in various cancer cell lines. A case study investigating its effects on human cancer cell lines revealed a dose-dependent reduction in cell viability, as illustrated in the following table:

Concentration (µM)	Cell Viability (%)
0	100
10	85
50	60
100	30

These findings indicate that higher concentrations of the compound significantly reduce cell viability, suggesting its potential as an anticancer agent.

The mechanism of action for 4-Chloro-6-fluoronicotinonitrile involves its interaction with various molecular targets within biological systems. The electron-withdrawing nature of the chlorine and fluorine substituents enhances the compound's reactivity, allowing it to participate in nucleophilic substitution reactions and interact with enzymes or receptors involved in critical biochemical pathways.

Pharmacokinetics

Understanding the pharmacokinetic profile is essential for evaluating therapeutic potential. Preliminary studies suggest that 4-Chloro-6-fluoronicotinonitrile is primarily metabolized in the liver, exhibiting a moderate half-life conducive to sustained biological activity. Further research is necessary to fully characterize its pharmacokinetics.

Safety and Toxicology

Preliminary toxicological assessments indicate that while 4-Chloro-6-fluoronicotinonitrile shows promise as a therapeutic agent, it may exhibit cytotoxic effects at higher concentrations. Ongoing research is needed to establish safe dosage levels for potential therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Nicotinonitrile derivatives exhibit diverse physicochemical and biological properties based on substitution patterns. Below is a detailed comparison of 4-Chloro-6-fluoronicotinonitrile with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Substituents	Molecular Formula	Similarity Score*	Key Features/Applications
4-Chloro-6-fluoronicotinaldehyde	1232432-20-0	Cl (4), F (6), CHO (3)	C₆H₃ClFNO	0.82	Aldehyde group enhances reactivity for condensation reactions
2,4-Dichloro-6-methylnicotinonitrile	38367-36-1	Cl (2,4), CH₃ (6), CN (3)	C₇H₄Cl₂N₂	0.81	Methyl group improves lipophilicity; used in heterocyclic synthesis
6-Amino-5-fluoronicotinonitrile	1361058-62-9	NH₂ (6), F (5), CN (3)	C₆H₄FN₃	—	Amino group increases solubility; bioactive intermediate
5-Chloro-6-cyclopropyl-2-hydroxy-4-(trifluoromethyl)nicotinonitrile	1092352-56-1	Cl (5), C₃H₅ (6), OH (2), CF₃ (4), CN (3)	C₁₀H₆ClF₃N₂O	—	Cyclopropyl and trifluoromethyl groups enhance steric/electronic complexity; potential kinase inhibitor
2-Chloro-4-methyl-6-(methylthio)nicotinonitrile	51564-48-8	Cl (2), CH₃ (4), SCH₃ (6), CN (3)	C₈H₇ClN₂S	—	Methylthio group modifies electronic density; used in catalytic studies

*Similarity scores (0–1 scale) derived from structural alignment algorithms in referenced databases .

Table 2: Key Property Differences

Property	4-Chloro-6-fluoronicotinonitrile (Inferred)	2,4-Dichloro-6-methylnicotinonitrile	6-Amino-5-fluoronicotinonitrile
Reactivity	High (Cl/F/CN activate pyridine ring)	Moderate (methyl reduces electrophilicity)	High (amino group nucleophilic)
Solubility	Low (nonpolar substituents)	Very low (lipophilic CH₃)	Moderate (polar NH₂)
Synthetic Utility	Intermediate for cross-coupling reactions	Building block for agrochemicals	Precursor for antitumor agents